3-Bromo-5,6-dimethylpyrazin-2-amine
Overview
Description
3-Bromo-5,6-dimethylpyrazin-2-amine is a chemical compound . It is also known as a type of chemical entity . The CAS number for this compound is 6294-69-5 .
Synthesis Analysis
There is a paper that reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines . This method could potentially be used for the synthesis of 3-Bromo-5,6-dimethylpyrazin-2-amine.Molecular Structure Analysis
The molecular structure of 3-Bromo-5,6-dimethylpyrazin-2-amine has been optimized using both DFT and HF methods . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Physical And Chemical Properties Analysis
3-Bromo-5,6-dimethylpyrazin-2-amine has a molecular weight of 202.05 . It is a solid at room temperature .Scientific Research Applications
Pharmaceutical Research
3-Bromo-5,6-dimethylpyrazin-2-amine: is a compound with potential applications in pharmaceutical research due to its structural similarity to bioactive pyrazines. It could be used as a building block for the synthesis of various drugs, particularly those targeting the central nervous system, as its physicochemical properties suggest high GI absorption and BBB permeability .
Material Science
In material science, this compound’s unique electronic properties, such as a moderate gap between the HOMO and LUMO, could be exploited in the development of organic semiconductors or as a part of sensory materials that react to changes in the environment .
Agrochemical Development
The bromine atom present in 3-Bromo-5,6-dimethylpyrazin-2-amine makes it a candidate for the synthesis of agrochemicals. Brominated pyrazines are known for their fungicidal and herbicidal properties, which can be further explored using this compound as a precursor .
Chemical Synthesis
This compound serves as an intermediate in chemical synthesis. Its reactive bromine atom allows for further functionalization, making it a versatile reagent for constructing more complex molecules, which can be used in various chemical industries .
Biochemistry Research
In biochemistry, 3-Bromo-5,6-dimethylpyrazin-2-amine could be used to study protein interactions. Its ability to act as a bromodomain inhibitor can be harnessed to investigate epigenetic regulation mechanisms within cells .
Analytical Chemistry
Due to its well-defined spectral properties, this compound can be used as a standard or reference material in analytical chemistry. It can help in calibrating instruments or validating analytical methods, especially in chromatography and mass spectrometry .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that pyrrolopyrazine derivatives, which include compounds similar to 3-bromo-5,6-dimethylpyrazin-2-amine, have exhibited various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
It is known that pyrrolopyrazine derivatives interact with their targets in a way that leads to their various biological activities .
Pharmacokinetics
It is known to have high gastrointestinal absorption and is bbb permeant . Its skin permeation is low . The compound has a lipophilicity (Log Po/w) of 1.67 (iLOGP), 1.26 (XLOGP3), 1.45 (WLOGP), 0.45 (MLOGP), and 1.73 (SILICOS-IT), with a consensus Log Po/w of 1.31 .
Result of Action
Given the wide range of biological activities exhibited by similar compounds, it is likely that the compound has multiple effects at the molecular and cellular level .
Action Environment
It is known that the compound should be stored in a dark place, sealed in dry conditions, and at 2-8°c .
properties
IUPAC Name |
3-bromo-5,6-dimethylpyrazin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8BrN3/c1-3-4(2)10-6(8)5(7)9-3/h1-2H3,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMDSQJUFCJOKCI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C(=N1)N)Br)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40278726 |
Source
|
| Record name | 3-bromo-5,6-dimethylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40278726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5,6-dimethylpyrazin-2-amine | |
CAS RN |
6294-69-5 |
Source
|
| Record name | NSC9621 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9621 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-bromo-5,6-dimethylpyrazin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40278726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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